Cas no 1214383-89-7 (3-Fluoro-2-methoxybenzylamine hydrochloride)

• Product Name: 3-Fluoro-2-methoxybenzylamine hydrochloride
• CAS No: 1214383-89-7
• MF: C₈H₁₁ClFNO
• MW: 191.630444765091
• CID: 4960870
• Update Time: 2025-10-05

3-Fluoro-2-methoxybenzylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-methoxybenzylamine hydrochloride
• (3-fluoro-2-methoxyphenyl)methanamine;hydrochloride
• 3-FLUORO-2-METHOXYBENZYLAMINE HCL
• N14224
• 3-Fluoro-2-methoxybenzylamine hydrochloride

• Inchi： 1S/C8H10FNO.ClH/c1-11-8-6(5-10)3-2-4-7(8)9;/h2-4H,5,10H2,1H3;1H
• InChI Key： JEDAMCHLRZKGDJ-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(CN)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Topological Polar Surface Area: 35.2

3-Fluoro-2-methoxybenzylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Fluoro-2-methoxybenzylamine hydrochloride

Introduction to 3-Fluoro-2-methoxybenzylamine Hydrochloride (CAS No. 1214383-89-7)

3-Fluoro-2-methoxybenzylamine hydrochloride (CAS No. 1214383-89-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a fluoro and methoxy group on the benzene ring, along with the amino functionality, imparts distinct chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals.

The chemical structure of 3-Fluoro-2-methoxybenzylamine hydrochloride is defined by a benzene ring substituted with a fluoro group at the 3-position and a methoxy group at the 2-position. The benzylamine moiety, in its hydrochloride salt form, provides additional reactivity and solubility properties that are advantageous in synthetic processes. These structural features contribute to its potential as a lead compound in drug discovery efforts.

Recent studies have highlighted the importance of 3-Fluoro-2-methoxybenzylamine hydrochloride in the development of drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent activity against certain enzymes involved in neurodegenerative diseases. The fluoro substitution on the benzene ring enhances the lipophilicity and metabolic stability of these derivatives, making them promising candidates for further investigation.

In addition to its role in neurodegenerative disease research, 3-Fluoro-2-methoxybenzylamine hydrochloride has also been explored for its potential in cancer therapy. A study published in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound exhibit selective cytotoxicity against cancer cells while sparing normal cells. The methoxy group on the benzene ring plays a crucial role in modulating the selectivity and efficacy of these derivatives, making them attractive targets for drug development.

The synthetic versatility of 3-Fluoro-2-methoxybenzylamine hydrochloride is another key factor contributing to its widespread use in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the reaction of 3-fluoro-2-methoxybenzonitrile with ammonia followed by reduction to form the corresponding amine, which is then converted to the hydrochloride salt. This synthetic approach not only ensures high yields but also allows for easy modification of the molecule to create a wide range of derivatives with diverse biological activities.

The physicochemical properties of 3-Fluoro-2-methoxybenzylamine hydrochloride, such as its solubility, stability, and reactivity, are well-documented and have been extensively studied. These properties are crucial for optimizing its use in various pharmaceutical applications. For example, its good solubility in polar solvents makes it suitable for use in solution-phase synthesis and formulation development. Additionally, its stability under different conditions ensures that it can be stored and transported without significant degradation.

In conclusion, 3-Fluoro-2-methoxybenzylamine hydrochloride (CAS No. 1214383-89-7) is a highly valuable compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile synthetic properties make it an ideal candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.